Cas no 13618-88-7 (5,6,7,8-tetrahydroindolizine)

• Product Name: 5,6,7,8-tetrahydroindolizine
• CAS No: 13618-88-7
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 119790
• PubChem ID: 577683
• Update Time: 2025-06-30

5,6,7,8-tetrahydroindolizine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-Indolizine
• 5,6,7,8-tetrahydroIndolizine
• Indolizine, 5,6,7,8-tetrahydro-(6CI,7CI,8CI,9CI)
• Indolizine,5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydropyrrocoline
• QYASHELNMUPRKF-UHFFFAOYSA-N
• Indolizine, 5,6,7,8-tetrahydro- (6CI,7CI,8CI,9CI)
• 13618-88-7
• Indolizine, 4,5,6,7-tetrahydro-
• SCHEMBL1438685
• 5,6,7,8-tetrahydro-4H-indolizine
• FT-0762197
• Indolizine, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydroindolizine

• Inchi： 1S/C8H11N/c1-2-6-9-7-3-5-8(9)4-1/h3,5,7H,1-2,4,6H2
• InChI Key： QYASHELNMUPRKF-UHFFFAOYSA-N
• SMILES： N12C=CC=C1CCCC2

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 216 ºC
• Flash Point: 84 ºC
• PSA: 4.93000
• LogP: 1.82440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5,6,7,8-tetrahydroindolizine

Recent Advances in the Study of 5,6,7,8-Tetrahydroindolizine (CAS: 13618-88-7): A Promising Scaffold in Medicinal Chemistry

The compound 5,6,7,8-tetrahydroindolizine (CAS: 13618-88-7) has recently gained significant attention in medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This bicyclic nitrogen-containing heterocycle serves as a privileged scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, anti-inflammatory therapies, and antimicrobial treatments. Recent studies have explored its structural modifications to enhance bioavailability and target specificity, making it a promising candidate for further pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5,6,7,8-tetrahydroindolizine exhibit potent dopamine D2 receptor partial agonist activity, suggesting potential applications in Parkinson's disease treatment. The research team systematically modified the core structure at positions 1, 2, and 3, with compound 13618-88-7 showing particularly favorable pharmacokinetic profiles. Molecular docking studies revealed that these derivatives interact with key residues in the dopamine receptor binding pocket, providing a structural basis for their activity.

In the field of anti-infective agents, a recent Nature Communications article (2024) reported novel 5,6,7,8-tetrahydroindolizine derivatives with remarkable activity against drug-resistant bacterial strains. The lead compound, containing the 13618-88-7 scaffold, demonstrated MIC values of ≤1 μg/mL against MRSA and showed synergistic effects with conventional antibiotics. Mechanistic studies indicated that these compounds interfere with bacterial cell wall biosynthesis through a novel target, distinct from existing antibiotic classes, potentially addressing the growing concern of antimicrobial resistance.

Significant progress has also been made in understanding the metabolic pathways of 5,6,7,8-tetrahydroindolizine derivatives. A 2024 study in Drug Metabolism and Disposition characterized the major metabolites of compound 13618-88-7, identifying cytochrome P450 3A4 as the primary enzyme responsible for its oxidative metabolism. These findings have important implications for drug-drug interaction predictions and dosage optimization in clinical applications.

Recent synthetic methodology developments have enabled more efficient access to 5,6,7,8-tetrahydroindolizine derivatives. A breakthrough reported in Angewandte Chemie (2023) described a one-pot cascade reaction that constructs the tetrahydroindolizine core with excellent enantioselectivity (up to 99% ee), significantly improving the synthetic accessibility of chiral derivatives for biological evaluation. This methodological advancement is expected to accelerate structure-activity relationship studies of this important pharmacophore.

Looking forward, the 5,6,7,8-tetrahydroindolizine scaffold (CAS: 13618-88-7) presents numerous opportunities for medicinal chemistry innovation. Current research directions include the development of brain-penetrant analogs for neurological applications, bifunctional molecules for targeted protein degradation, and photoactivatable probes for biological studies. The unique physicochemical properties of this scaffold, combined with recent synthetic and biological insights, position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.